Cas no 94135-45-2 (9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI))

• Product Name: 9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI)
• CAS No: 94135-45-2
• MF: C₂₀H₃₅NNa₂O₁₁S₂
• MW: 575.601546525955
• CID: 817803
• PubChem ID: 44145141
• Update Time: 2025-04-19

9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-, disodium salt, [R-(Z)]- (9CI)
• disodium hydrogen (R)-12-(sulphonatooxy)-N-[2-(sulphonatooxy)ethyl]oleamidate
• disodium,[(Z,6R)-1-carboxy-17-oxo-17-(2-sulfonatooxyethylamino)heptadec-8-en-6-yl] sulfate
• Disodium hydrogen (R)-12-(sulphonatooxy)-N-(2-(sulphonatooxy)ethyl)oleamidate
• 94135-45-2
• 9-Octadecenamide,12-(sulfooxy)-N-[2-(sulfooxy)ethyl]-,disodium salt,[r-(Z)]-(9ci)
• EINECS 302-914-8

• Inchi： 1S/C20H37NO11S2.2Na/c22-19(21-16-17-31-33(25,26)27)14-10-6-4-2-1-3-5-8-12-18(32-34(28,29)30)13-9-7-11-15-20(23)24;;/h5,8,18H,1-4,6-7,9-17H2,(H,21,22)(H,23,24)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b8-5-;;/t18-;;/m0../s1
• InChI Key： QLOOPHWZEFMSHA-UODLQSSDSA-L
• SMILES： S(=O)(=O)([O-])O[C@@H](C/C=C\CCCCCCCC(NCCOS(=O)(=O)[O-])=O)CCCCCC(=O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 575.14469184g/mol
• Monoisotopic Mass: 575.14469184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 20
• Complexity: 773
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216Ų